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Compound of Interest

Compound Name: LY 344864 racemate

Cat. No.: B1663810 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LY 344864 is a potent and selective agonist for the serotonin 5-HT1F receptor. As a critical tool

in neuroscience research, particularly in studies related to migraine, pain, and other

neurological disorders, the accurate and consistent preparation of a LY 344864 racemate
stock solution is paramount for reproducible experimental results. These application notes

provide a detailed protocol for the preparation, storage, and handling of a LY 344864 racemate
stock solution.

Chemical Properties
A summary of the key chemical properties of LY 344864 racemate is provided in the table

below.

Property Value

Molecular Weight 351.42 g/mol [1]

Formula C₂₁H₂₂FN₃O[1]

Appearance White to off-white solid[1]

Storage (Powder) -20°C for 3 years, 4°C for 2 years[1]
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Signaling Pathway of LY 344864
LY 344864 acts as an agonist at the 5-HT1F receptor, which is a G-protein coupled receptor

(GPCR). The activation of the 5-HT1F receptor by LY 344864 initiates a signaling cascade that

is primarily mediated by the Gi/o protein. This leads to the inhibition of adenylyl cyclase, which

in turn decreases the intracellular concentration of cyclic AMP (cAMP). This mechanism is

central to the therapeutic and research applications of LY 344864.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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